Cas no 2276449-66-0 (rac-tert-butyl (3R,4R)-3-methyl-4-(sulfamoylmethyl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-methyl-4-(sulfamoylmethyl)pyrrolidine-1-carboxylate
• CAS No: 2276449-66-0
• MF: C₁₁H₂₂N₂O₄S
• MW: 278.368381977081
• CID: 5975621
• PubChem ID: 165912343
• Update Time: 2025-05-20

rac-tert-butyl (3R,4R)-3-methyl-4-(sulfamoylmethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-3725156
• rac-tert-butyl (3R,4R)-3-methyl-4-(sulfamoylmethyl)pyrrolidine-1-carboxylate
• 2276449-66-0

• Inchi： 1S/C11H22N2O4S/c1-8-5-13(10(14)17-11(2,3)4)6-9(8)7-18(12,15)16/h8-9H,5-7H2,1-4H3,(H2,12,15,16)/t8-,9+/m1/s1
• InChI Key： GTNZDLCLFHINMU-BDAKNGLRSA-N
• SMILES： S(C[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C)(N)(=O)=O

Computed Properties

• Exact Mass: 278.13002836g/mol
• Monoisotopic Mass: 278.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 98.1Ų

Additional information on rac-tert-butyl (3R,4R)-3-methyl-4-(sulfamoylmethyl)pyrrolidine-1-carboxylate

Professional Introduction of rac-tert-butyl (3R,4R)-3-methyl-4-(sulfamoylmethyl)pyrrolidine-1-carboxylate (CAS No. 2276449-66-0)

The compound rac-tert-butyl (3R,4R)-3-methyl-4-(sulfamoylmethyl)pyrrolidine-1-carboxylate, identified by the CAS number 2276449-66-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities and structural versatility. The molecule features a pyrrolidine ring with specific stereochemistry at the 3R and 4R positions, a tert-butyl group attached to the carboxylate moiety, and a sulfamoylmethyl substituent at the 4-position of the ring. These structural elements contribute to its unique properties and functional applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as enantioselective catalysis and stereocontrolled reactions. The stereochemistry of the molecule is critical, as it determines its biological activity and pharmacokinetic properties. The tert-butyl group enhances the molecule's lipophilicity, making it suitable for drug delivery systems and bioavailability optimization. Meanwhile, the sulfamoylmethyl group introduces hydrogen bonding capabilities, which are essential for interactions with biological targets such as enzymes or receptors.

Research into this compound has revealed its potential in therapeutic areas such as anti-inflammatory agents, antimicrobial agents, and anticancer drugs. For instance, studies have shown that the sulfamoylmethyl group can act as a bioisostere for other functional groups, enabling the modulation of pharmacodynamic properties. Additionally, the pyrrolidine ring's flexibility allows for interactions with various protein pockets, making it a valuable scaffold in drug design.

In terms of material science applications, rac-tert-butyl (3R,4R)-3-methyl-4-(sulfamoylmethyl)pyrrolidine-1-carboxylate has been explored as a precursor for advanced materials such as polymers and surfactants. Its amphiphilic nature due to the combination of hydrophilic sulfamoyl and hydrophobic tert-butyl groups makes it ideal for self-assembling structures and nanomaterials.

Moreover, computational studies using molecular docking and machine learning algorithms have provided insights into its binding affinities with various biological targets. These studies highlight its potential as a lead compound in early-stage drug discovery programs. The integration of experimental and computational approaches has significantly accelerated the understanding of this compound's mechanistic pathways and therapeutic potential.

In conclusion, rac-tert-butyl (3R,4R)-3-methyl-4-(sulfamoylmethyl)pyrrolidine-1-carboxylate (CAS No. 2276449-66-0) represents a promising molecule with multifaceted applications across chemistry and pharmacology. Its unique structure, combined with cutting-edge research methodologies, positions it as a valuable asset in both academic and industrial settings. Continued exploration into its properties will undoubtedly unlock new avenues for innovation in medicine and materials science.